Cas no 304643-43-4 (1-{4-(4-chlorophenyl)sulfanyl-3,5-dimethyl-1H-pyrazol-1-yl}-2-(2-nitrophenoxy)ethan-1-one)

1-{4-(4-Chlorophenyl)sulfanyl-3,5-dimethyl-1H-pyrazol-1-yl}-2-(2-nitrophenoxy)ethan-1-one is a specialized organic compound featuring a pyrazole core substituted with a chlorophenylthio group and a nitrophenoxyethyl ketone moiety. Its structural complexity suggests potential utility in pharmaceutical or agrochemical research, particularly as an intermediate in the synthesis of biologically active molecules. The presence of both electron-withdrawing (nitro, chloro) and electron-donating (sulfanyl) groups may confer unique reactivity, enabling selective modifications. The compound’s stability under standard conditions and defined crystalline form facilitate handling in synthetic workflows. Further investigation into its pharmacological or pesticidal properties could be warranted, given its scaffold’s resemblance to known bioactive agents.
1-{4-(4-chlorophenyl)sulfanyl-3,5-dimethyl-1H-pyrazol-1-yl}-2-(2-nitrophenoxy)ethan-1-one structure
304643-43-4 structure
Product Name:1-{4-(4-chlorophenyl)sulfanyl-3,5-dimethyl-1H-pyrazol-1-yl}-2-(2-nitrophenoxy)ethan-1-one
CAS No:304643-43-4
MF:C19H16ClN3O4S
MW:417.866042137146
CID:6369755
PubChem ID:1186174
Update Time:2025-05-27

1-{4-(4-chlorophenyl)sulfanyl-3,5-dimethyl-1H-pyrazol-1-yl}-2-(2-nitrophenoxy)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-{4-(4-chlorophenyl)sulfanyl-3,5-dimethyl-1H-pyrazol-1-yl}-2-(2-nitrophenoxy)ethan-1-one
    • 1-(4-((4-chlorophenyl)thio)-3,5-dimethyl-1H-pyrazol-1-yl)-2-(2-nitrophenoxy)ethan-1-one
    • Ethanone, 1-[4-[(4-chlorophenyl)thio]-3,5-dimethyl-1H-pyrazol-1-yl]-2-(2-nitrophenoxy)-
    • AKOS001012713
    • EU-0039376
    • 304643-43-4
    • Z56767250
    • 1-{4-[(4-chlorophenyl)sulfanyl]-3,5-dimethyl-1H-pyrazol-1-yl}-2-(2-nitrophenoxy)ethan-1-one
    • 1-[4-(4-chlorophenyl)sulfanyl-3,5-dimethylpyrazol-1-yl]-2-(2-nitrophenoxy)ethanone
    • SR-01000443936-1
    • 1-(4-((4-chlorophenyl)thio)-3,5-dimethyl-1H-pyrazol-1-yl)-2-(2-nitrophenoxy)ethanone
    • F0755-0155
    • SR-01000443936
    • 2-{4-[(4-chlorophenyl)thio]-3,5-dimethyl-1H-pyrazol-1-yl}-2-oxoethyl 2-nitrophenyl ether
    • Inchi: 1S/C19H16ClN3O4S/c1-12-19(28-15-9-7-14(20)8-10-15)13(2)22(21-12)18(24)11-27-17-6-4-3-5-16(17)23(25)26/h3-10H,11H2,1-2H3
    • InChI Key: NHLLXSHOYVOELI-UHFFFAOYSA-N
    • SMILES: C(=O)(N1C(C)=C(SC2=CC=C(Cl)C=C2)C(C)=N1)COC1=CC=CC=C1[N+]([O-])=O

Computed Properties

  • Exact Mass: 417.0550049g/mol
  • Monoisotopic Mass: 417.0550049g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 556
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 115Ų

Experimental Properties

  • Density: 1.39±0.1 g/cm3(Predicted)
  • Boiling Point: 585.4±60.0 °C(Predicted)
  • pka: -2.18±0.12(Predicted)

1-{4-(4-chlorophenyl)sulfanyl-3,5-dimethyl-1H-pyrazol-1-yl}-2-(2-nitrophenoxy)ethan-1-one Pricemore >>

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1-{4-(4-chlorophenyl)sulfanyl-3,5-dimethyl-1H-pyrazol-1-yl}-2-(2-nitrophenoxy)ethan-1-one Related Literature

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